Cas no 690245-66-0 (4-(3-methoxybenzenesulfonamido)methyl-N-(pyridin-2-yl)methylbenzamide)

• Product Name: 4-(3-methoxybenzenesulfonamido)methyl-N-(pyridin-2-yl)methylbenzamide
• CAS No: 690245-66-0
• MF: C₂₁H₂₁N₃O₄S
• MW: 411.474143743515
• CID: 5420135
• Update Time: 2025-06-08

4-(3-methoxybenzenesulfonamido)methyl-N-(pyridin-2-yl)methylbenzamide Chemical and Physical Properties

Names and Identifiers

• 4-[[(3-methoxyphenyl)sulfonylamino]methyl]-N-(pyridin-2-ylmethyl)benzamide
• 4-(3-methoxybenzenesulfonamido)methyl-N-(pyridin-2-yl)methylbenzamide

• Inchi： 1S/C21H21N3O4S/c1-28-19-6-4-7-20(13-19)29(26,27)24-14-16-8-10-17(11-9-16)21(25)23-15-18-5-2-3-12-22-18/h2-13,24H,14-15H2,1H3,(H,23,25)
• InChI Key： NIHSPZBLFJCBBJ-UHFFFAOYSA-N
• SMILES： C(NCC1=NC=CC=C1)(=O)C1=CC=C(CNS(C2=CC=CC(OC)=C2)(=O)=O)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 4-(3-methoxybenzenesulfonamido)methyl-N-(pyridin-2-yl)methylbenzamide

Professional Introduction to 4-(3-methoxybenzenesulfonamido)methyl-N-(pyridin-2-yl)methylbenzamide (CAS No. 690245-66-0)

4-(3-methoxybenzenesulfonamido)methyl-N-(pyridin-2-yl)methylbenzamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by the CAS number 690245-66-0, represents a convergence of multiple chemical moieties that contribute to its potential applications in drug discovery and medicinal chemistry.

The molecular structure of 4-(3-methoxybenzenesulfonamido)methyl-N-(pyridin-2-yl)methylbenzamide incorporates several key functional groups, including a 3-methoxybenzenesulfonamido moiety and a pyridin-2-yl substituent. These components are strategically positioned to interact with biological targets, making the compound a promising candidate for further investigation in the development of novel therapeutic agents.

In recent years, there has been a growing interest in the exploration of heterocyclic compounds, particularly those incorporating pyridine rings, due to their ability to modulate various biological pathways. The presence of the pyridin-2-yl group in this compound not only enhances its solubility and bioavailability but also provides a scaffold for further chemical modifications. These modifications can be tailored to optimize binding affinity and selectivity towards specific biological targets.

The 3-methoxybenzenesulfonamido moiety is another critical feature of this compound, contributing to its potential pharmacological activity. Sulfonamides are well-known for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. By integrating this moiety into the benzamide backbone, the compound may exhibit enhanced interactions with enzymes and receptors involved in disease pathways.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and interactions of such compounds with biological targets with greater accuracy. These computational tools have been instrumental in identifying key pharmacophores within 4-(3-methoxybenzenesulfonamido)methyl-N-(pyridin-2-yl)methylbenzamide, facilitating the design of more effective derivatives.

The synthesis of this compound involves multi-step organic reactions, requiring precise control over reaction conditions to ensure high yield and purity. The introduction of the 3-methoxybenzenesulfonamido group and the pyridin-2-yl substituent necessitates careful selection of reagents and catalysts to minimize side reactions. Advances in synthetic methodologies have made it possible to achieve these transformations more efficiently, reducing both time and cost associated with drug development.

In addition to its structural complexity, 4-(3-methoxybenzenesulfonamido)methyl-N-(pyridin-2-yl)methylbenzamide exhibits interesting physicochemical properties that make it suitable for various applications. Its solubility profile, melting point, and stability under different conditions are all critical factors that influence its potential use in pharmaceutical formulations. Detailed characterization studies have been conducted to elucidate these properties, providing valuable insights for further development.

The potential therapeutic applications of this compound are vast, ranging from oncology to neurology. Current research is focused on exploring its interactions with key enzymes and receptors involved in cancer progression. Preliminary studies suggest that it may exhibit inhibitory effects on enzymes such as kinases and proteases, which are crucial for cancer cell proliferation and survival.

Furthermore, the compound's ability to cross the blood-brain barrier makes it an attractive candidate for treating neurological disorders. The presence of the pyridin-2-yl group enhances its penetration into the central nervous system, potentially allowing it to target neurological diseases more effectively. This property is particularly relevant in the context of neurodegenerative diseases such as Alzheimer's and Parkinson's.

The development of novel drug candidates often involves iterative optimization processes where structural modifications are made based on biological activity data. 4-(3-methoxybenzenesulfonamido)methyl-N-(pyridin-2-yl)methylbenzamide serves as a valuable starting point for such optimizations. By systematically altering functional groups or introducing new ones, researchers can fine-tune the compound's pharmacological profile to meet specific therapeutic needs.

In conclusion, 4-(3-methoxybenzenesulfonamido)methyl-N-(pyridin-2-yl)methylbenzamide (CAS No. 690245-66-0) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features, combined with recent advancements in synthetic chemistry and computational biology, position it as a promising candidate for further development into novel therapeutic agents. Continued investigation into its biological activities and interactions will undoubtedly contribute valuable insights into disease mechanisms and treatment strategies.